![molecular formula C8H13ClN6 B1445757 9-(2-aminopropyl)-9H-purin-6-amine hydrochloride CAS No. 1864057-24-8](/img/structure/B1445757.png)
9-(2-aminopropyl)-9H-purin-6-amine hydrochloride
Overview
Description
9-(2-Aminopropyl)-9H-purin-6-amine hydrochloride (9-AP-6-HCl) is a purine derivative that has been used in a variety of scientific research applications. It is a white crystalline powder that is soluble in water and is most commonly used as a reagent or a substrate for enzymatic reactions. 9-AP-6-HCl is also known as 2-Aminopurine, 6-Aminopurine, or 6-AP, and has been used in a number of biochemical and physiological studies.
Scientific Research Applications
Synthesis Techniques and Chemical Reactions
- Innovative Synthesis Methods : Research has developed novel synthesis techniques for purine derivatives, including the use of phosphorus pentoxide in organic synthesis to obtain 9-aryl-9H-purin-6-amines through heating specific pyrimidinone compounds in mixtures with triethylamine hydrochloride and arylamines. This process highlighted a mechanism for rearranging these compounds, contributing to the understanding of purine chemistry (El-bayouki, Nielsen, & Pedersen, 1985).
- Nucleoside Analogs Synthesis : Studies have focused on creating acyclic nucleoside analogs derived from purine bases, indicating the versatility of purine compounds in synthesizing biologically relevant molecules. For instance, reactions of 9-benzyl-6-{[(dimethylamino)methylidene]amino}purin-2(3H)-one with ethylene carbonate produced mixtures leading to potential antiviral or cytostatic agents, although no significant activity was found in initial screenings (Alexander, Holý, Buděšínský, & Masojídková, 2000).
Biological Evaluation and Activity
- Antibacterial Activity : The synthesis and subsequent evaluation of 1,2,4-triazole compounds containing the purine moiety for antibacterial activity highlighted the potential of purine derivatives in developing new antimicrobial agents. The synthesized compounds showed promising results in preliminary screenings, indicating the relevance of purine structures in medicinal chemistry (Govori, 2017).
- Antiproliferative and Tubulin Polymerization Inhibition : Research into N-(4-methoxyphenyl)-N-methyl-9H-purin-6-amines and 9-substituted benzyl-6-chloro-9H-purines has uncovered compounds with low-micromole GI50 values against various cancer cell lines. Some of these compounds demonstrated moderate inhibitory activity on tubulin polymerization, suggesting their potential as anticancer agents by inducing apoptosis and causing cell cycle arrest (Zhou et al., 2017).
properties
IUPAC Name |
9-(2-aminopropyl)purin-6-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N6.ClH/c1-5(9)2-14-4-13-6-7(10)11-3-12-8(6)14;/h3-5H,2,9H2,1H3,(H2,10,11,12);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZTJEKKVXFYWEN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1C=NC2=C(N=CN=C21)N)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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